Cas no 361174-36-9 (ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• CAS No: 361174-36-9
• MF: C₂₃H₂₃FN₄O₅S₂
• MW: 518.580926179886
• CID: 6430235
• PubChem ID: 3286284
• Update Time: 2025-05-22

ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• 361174-36-9
• ethyl 4-(4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• Oprea1_539713
• AKOS024600781
• Ethyl 4-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• F0834-0357
• SR-01000445981
• ethyl 4-((4-((4-(4-fluorophenyl)thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• SR-01000445981-1
• 1-Piperazinecarboxylic acid, 4-[[4-[[[4-(4-fluorophenyl)-2-thiazolyl]amino]carbonyl]phenyl]sulfonyl]-, ethyl ester

• Inchi： 1S/C23H23FN4O5S2/c1-2-33-23(30)27-11-13-28(14-12-27)35(31,32)19-9-5-17(6-10-19)21(29)26-22-25-20(15-34-22)16-3-7-18(24)8-4-16/h3-10,15H,2,11-14H2,1H3,(H,25,26,29)
• InChI Key： SIEFAETZQITUOL-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=NC(C4=CC=C(F)C=C4)=CS3)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 518.10939036g/mol
• Monoisotopic Mass: 518.10939036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 6.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-(4-{4-(4-Fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS: 361174-36-9)

The compound ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS: 361174-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it exhibits high affinity for certain protein targets, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. The presence of the fluorophenyl and thiazole moieties in its structure is believed to contribute to its bioactivity, enhancing its binding efficiency and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's pharmacokinetic profile. The results indicated favorable absorption and distribution properties, with moderate metabolic stability. These findings are crucial for further development, as they provide insights into the compound's potential as a lead molecule in drug discovery programs.

Another significant advancement has been the synthesis of derivatives of ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate. By modifying specific functional groups, researchers have been able to enhance its potency and reduce off-target effects. These derivatives are currently undergoing preclinical evaluation to assess their efficacy and safety profiles.

Furthermore, computational modeling studies have provided a deeper understanding of the compound's interaction with its biological targets. Molecular docking simulations have revealed key binding sites and interactions, which can be leveraged for the design of more effective analogs. Such in silico approaches are invaluable in accelerating the drug discovery process.

In conclusion, ethyl 4-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable molecule for therapeutic development. Ongoing research aims to address remaining challenges, such as optimizing its bioavailability and minimizing potential side effects, to pave the way for clinical applications.